![molecular formula C10H12N2O2 B1589449 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline CAS No. 39275-18-8](/img/structure/B1589449.png)
1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline
Overview
Description
1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline is a chemical compound with the molecular formula C10H12N2O2 . It is a derivative of tetrahydroquinoline, a class of compounds that have been of interest in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound consists of a tetrahydroquinoline ring with a methyl group attached at the 1-position and a nitro group attached at the 7-position . The InChI key for this compound is UIQYGCGBKBKFJY-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid compound . Its molecular weight is 192.21 . The predicted boiling point is 339.8±35.0 °C, and the predicted density is 1±0.06 g/cm3 .Scientific Research Applications
Synthesis and Chemical Reactions
The synthesis of tetrahydroquinoline derivatives, including 1-methyl variants, has been a subject of interest due to their potential applications in medicinal chemistry and materials science. For instance, Sakane et al. (1974) discussed the conversion of N-nitroso-1,2,3,4-tetrahydroisoquinoline derivatives into 3,4-dihydroisoquinolines, showcasing a method that could potentially be applied to 1-methyl-7-nitro-1,2,3,4-tetrahydroquinoline (Sakane et al., 1974). This reaction pathway highlights the chemical versatility and potential transformations of tetrahydroquinoline derivatives.
Medicinal Chemistry Applications
Tetrahydroquinoline derivatives have been explored for their potential in medicinal chemistry. For example, the synthesis of pyrrolo[4,3,2-de]quinolines from 6,7-dimethoxy-4-methylquinoline, which involves the conversion of 2-amino-4-nitrophenol into nitroquinolines, could be relevant for the development of new therapeutic agents (Roberts et al., 1997). These compounds, related to this compound, offer insights into the synthesis of complex heterocyclic structures with potential pharmacological activities.
Safety and Hazards
properties
IUPAC Name |
1-methyl-7-nitro-3,4-dihydro-2H-quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-11-6-2-3-8-4-5-9(12(13)14)7-10(8)11/h4-5,7H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIQYGCGBKBKFJY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C1C=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10467221 | |
Record name | 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39275-18-8 | |
Record name | 1-Methyl-7-nitro-1,2,3,4-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10467221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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